Cas no 2229240-02-0 (2-chloro-1-(difluoromethoxy)-4-(2-methylbut-3-yn-2-yl)benzene)

• Product Name: 2-chloro-1-(difluoromethoxy)-4-(2-methylbut-3-yn-2-yl)benzene
• CAS No: 2229240-02-0
• MF: C₁₂H₁₁ClF₂O
• MW: 244.664949655533
• CID: 5963754
• PubChem ID: 165634852
• Update Time: 2025-10-28

2-chloro-1-(difluoromethoxy)-4-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(difluoromethoxy)-4-(2-methylbut-3-yn-2-yl)benzene
• EN300-1971043
• 2229240-02-0

• Inchi： 1S/C12H11ClF2O/c1-4-12(2,3)8-5-6-10(9(13)7-8)16-11(14)15/h1,5-7,11H,2-3H3
• InChI Key： HXVKPJZLJWPLIZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C#C)(C)C)OC(F)F

Computed Properties

• Exact Mass: 244.0466490g/mol
• Monoisotopic Mass: 244.0466490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-chloro-1-(difluoromethoxy)-4-(2-methylbut-3-yn-2-yl)benzene

Comprehensive Overview of 2-chloro-1-(difluoromethoxy)-4-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2229240-02-0)

The compound 2-chloro-1-(difluoromethoxy)-4-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2229240-02-0) is an organofluorine derivative with a unique structural framework, combining a benzene ring substituted with chloro, difluoromethoxy, and a branched alkyne group. This molecular architecture makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive molecules. The presence of the difluoromethoxy group enhances its metabolic stability, while the 2-methylbut-3-yn-2-yl moiety offers potential for further functionalization.

In recent years, the demand for fluorinated compounds like 2-chloro-1-(difluoromethoxy)-4-(2-methylbut-3-yn-2-yl)benzene has surged due to their applications in drug discovery and material science. Researchers are exploring its role as a building block for small-molecule inhibitors and covalent modifiers, aligning with trends in targeted therapy and precision medicine. The compound's CAS No. 2229240-02-0 is frequently searched in academic databases, reflecting its relevance in synthetic chemistry and medicinal chemistry workflows.

From an industrial perspective, 2-chloro-1-(difluoromethoxy)-4-(2-methylbut-3-yn-2-yl)benzene is synthesized via multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. Its chloro and alkyne functionalities make it a versatile intermediate for click chemistry applications, a hotspot in modern chemical synthesis. Environmental and regulatory considerations are also critical, as fluorinated compounds require careful handling to ensure sustainability.

The compound's potential extends to agrochemicals, where its structural motifs could contribute to next-generation pesticides or herbicides. With growing interest in green chemistry, researchers are investigating eco-friendly synthetic routes for derivatives of CAS No. 2229240-02-0. Computational studies, including molecular docking and QSAR modeling, further highlight its interactions with biological targets, addressing common queries about its mechanism of action.

In summary, 2-chloro-1-(difluoromethoxy)-4-(2-methylbut-3-yn-2-yl)benzene represents a compelling case study in the intersection of fluorine chemistry and applied sciences. Its CAS No. 2229240-02-0 serves as a gateway for deeper exploration into functional materials and therapeutic agents, resonating with both academic and industrial audiences. Future research may focus on optimizing its synthetic accessibility and expanding its utility in cutting-edge technologies.